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Compound of Interest

Compound Name: 6-Iodo-2-methyl-1,3-benzothiazole

CAS No.: 68867-20-9

Cat. No.: B1270502

Get Quote

Executive Summary
6-Iodo-2-methyl-1,3-benzothiazole (CAS 68867-20-9) is a high-value heterocyclic

intermediate critical to the development of neuroimaging agents and targeted therapeutics. Its

structural significance lies in the C6-iodine motif, which serves as a highly reactive handle for

palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) and halogen-lithium

exchange.

In the pharmaceutical sector, this compound is a primary scaffold for synthesizing Thioflavin-T

analogues used in Positron Emission Tomography (PET) to visualize

-amyloid plaques in Alzheimer’s disease. Unlike its chloro- or bromo- counterparts, the iodo-
derivative offers superior reactivity for installing radioisotopes (

F,

C) or complex aryl groups under mild conditions.
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Property Specification

IUPAC Name 6-Iodo-2-methyl-1,3-benzothiazole

Molecular Formula

C

H

INS

Molecular Weight 275.11 g/mol

Appearance White to off-white crystalline solid

Melting Point 134–136 °C

Solubility

Soluble in DMSO, CH

Cl

, CHCl

; Insoluble in water

Crystal System
Monoclinic (Space group

)

Key Hazard Acute Tox. 3 (Oral); Aquatic Chronic 4

Synthesis & Manufacturing Protocol
While direct iodination of 2-methylbenzothiazole is possible, it often suffers from poor

regioselectivity (yielding mixtures of C6 and C4 isomers). The Sandmeyer reaction via the 6-

amino precursor is the industry standard for generating high-purity (>98%) material.

Pathway: Diazotization-Iodination Strategy
Reagents:

Precursor: 2-Methyl-6-aminobenzothiazole (CAS 2941-62-0)

Reagents: Sodium nitrite (NaNO
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), Potassium iodide (KI), Hydrochloric acid (HCl), Urea.

Solvent: Water/Acetone mixture.

Step-by-Step Protocol:
Acidification: Suspend 2-methyl-6-aminobenzothiazole (10 mmol) in 5N HCl (20 mL) and

cool to 0–5 °C in an ice-salt bath. Ensure vigorous stirring to maintain a fine suspension.

Diazotization: Dropwise add a solution of NaNO

(11 mmol) in water (5 mL), maintaining the internal temperature below 5 °C. Stir for 30
minutes. The suspension should clear as the diazonium salt forms.

Quality Check: Test with starch-iodide paper (blue) to confirm excess nitrite, then add urea

to quench excess HNO

until the paper remains white.

Substitution (Sandmeyer): Dissolve KI (15 mmol) in water (10 mL) and add it slowly to the

cold diazonium solution.

Observation: A vigorous evolution of N

gas will occur, and a dark precipitate will form.

Workup: Allow the mixture to warm to room temperature and stir for 2 hours. Heat to 60 °C

for 30 minutes to ensure complete decomposition of the diazonium intermediate.

Purification:

Neutralize with saturated NaHCO

.

Extract with CH

Cl

(3 x 50 mL).
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Wash the organic layer with 10% Na

S

O

(to remove free iodine) and brine.

Dry over MgSO

and concentrate.

Recrystallization: Purify the crude solid from hot ethanol or hexane/ethyl acetate (9:1) to

yield colorless needles.

Visualization: Synthesis & Reactivity Logic
The following diagram illustrates the retrosynthetic logic and the forward reactivity profile of the

6-iodo derivative.
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Figure 1: Synthetic workflow from the amino-precursor to the iodo-target, branching into key

medicinal chemistry applications.[1][2][3]

Applications in Drug Discovery & Imaging[2]
A. Neuroimaging (Alzheimer's Disease)
The 6-iodo moiety is the critical "leaving group" for synthesizing stannylated precursors used in

radiochemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1270502/docs?utm_src=pdf-body-img#technical-master-file-6-iodo-2-methyl-1-3-benzothiazole
https://patents.google.com/patent/WO2014037307A1/en
https://www.researchgate.net/publication/228491365_SYNTHESIS_AND_ANTHELMINTIC_ACTIVITY_OF_2-AMINO-6-SUBSTITUTED_BENZOTHIAZOLES
https://patents.google.com/patent/US5374737A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270502?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Palladium-catalyzed stannylation converts the 6-iodo compound into 6-

(tributylstannyl)-2-methylbenzothiazole.

Radiolabeling: This tin precursor undergoes electrophilic iododestannylation to generate

high-specific-activity

I-labeled probes (e.g., [

I]TZDM) or is used to install

C-methyl groups.

Significance: These ligands bind with high affinity (

< 10 nM) to

-amyloid fibrils, allowing for in vivo quantification of plaque burden.

B. Suzuki-Miyaura Cross-Coupling
As an electrophile, CAS 68867-20-9 is superior to its bromo-analog for coupling with electron-

deficient boronic acids.

Reaction: 6-Iodo-2-methylbenzothiazole + Aryl-B(OH)

6-Aryl-2-methylbenzothiazole.

Utility: This generates libraries of 2-methyl-6-arylbenzothiazoles, a class of compounds

exhibiting potent antitumor (via tyrosine kinase inhibition) and antimicrobial properties.

Safety & Handling Protocol
Hazard Classification:Danger (GHS06, GHS09)

H301: Toxic if swallowed.

H413: May cause long-lasting harmful effects to aquatic life.

Handling Procedures:
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Engineering Controls: Handle exclusively in a chemical fume hood. The compound may

sublime slightly under high vacuum; use a cold trap.

PPE: Nitrile gloves (double-gloving recommended during weighing), safety goggles, and lab

coat.

Storage: Store at 2–8 °C, protected from light. Iodine-carbon bonds can be photosensitive;

store in amber vials.
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Crystallographic Data: Cambridge Structural D

H

INS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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